Cas no 649727-07-1 (1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-, methyl ester
• CAS No: 649727-07-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410514
• PubChem ID: 22024958
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(1-isoquinolinyl)-, methyl ester
• methyl 1-isoquinolin-1-ylpyrrole-3-carboxylate
• JHCOCPDDKLSXHB-UHFFFAOYSA-N
• SCHEMBL6082179
• Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate
• 649727-07-1
• DTXSID90621682
• 3-methoxycarbonyl-1-(isoquinol-1-yl)-1H-pyrrole

• Inchi： 1S/C15H12N2O2/c1-19-15(18)12-7-9-17(10-12)14-13-5-3-2-4-11(13)6-8-16-14/h2-10H,1H3
• InChI Key： JHCOCPDDKLSXHB-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C=1)C1C2C=CC=CC=2C=CN=1)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12